Cas no 860354-63-8 (Methyl 3-amino-5-(3-fluorophenyl)thiophene-2-carboxylate)

• Product Name: Methyl 3-amino-5-(3-fluorophenyl)thiophene-2-carboxylate
• CAS No: 860354-63-8
• MF: C₁₂H₁₀FNO₂S
• MW: 251.276705265045
• CID: 2126662
• Update Time: 2025-06-07

Methyl 3-amino-5-(3-fluorophenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-5-(3-fluorophenyl)thiophene-2-carboxylate
• GWAFTRGNRRLRRU-UHFFFAOYSA-N
• EN000393
• Methyl 3-amino-5-(3-fluorophenyl)thiophene-2-carboxylate

• Inchi： 1S/C12H10FNO2S/c1-16-12(15)11-9(14)6-10(17-11)7-3-2-4-8(13)5-7/h2-6H,14H2,1H3
• InChI Key： GWAFTRGNRRLRRU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C=C1C1C=CC=C(C=1)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Topological Polar Surface Area: 80.6

Additional information on Methyl 3-amino-5-(3-fluorophenyl)thiophene-2-carboxylate

Methyl 3-amino-5-(3-fluorophenyl)thiophene-2-carboxylate (CAS No: 860354-63-8)

The compound Methyl 3-amino-5-(3-fluorophenyl)thiophene-2-carboxylate (CAS No: 860354-63-8) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiophene derivatives, which have been extensively studied due to their unique electronic properties and versatile reactivity. The structure of this compound consists of a thiophene ring substituted with an amino group at position 3, a fluorophenyl group at position 5, and a methyl ester group at position 2. These substituents collectively influence the compound's physical, chemical, and biological properties, making it a valuable subject for research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 3-amino-5-(3-fluorophenyl)thiophene-2-carboxylate through various routes, including microwave-assisted synthesis and catalytic coupling reactions. These methods have not only improved the yield but also enhanced the purity of the compound, which is crucial for its application in sensitive fields such as drug discovery and materials science. The presence of the fluorine atom in the fluorophenyl group introduces additional electronic effects, which can be exploited to modulate the compound's reactivity and selectivity in different chemical environments.

The thiophene ring in Methyl 3-amino-5-(3-fluorophenyl)thiophene-2-carboxylate is known for its aromaticity and conjugation, which contribute to its stability and reactivity. The amino group at position 3 acts as a nucleophilic site, enabling further functionalization through reactions such as alkylation, acylation, or amidation. This feature makes the compound a versatile building block for constructing more complex molecular architectures. Additionally, the methyl ester group at position 2 can be easily hydrolyzed under basic or acidic conditions to yield the corresponding carboxylic acid derivative, providing an additional layer of functional versatility.

One of the most promising applications of Methyl 3-amino-5-(3-fluorophenyl)thiophene-2-carboxylate lies in its potential as a precursor for drug development. Thiophene derivatives have been extensively explored in medicinal chemistry due to their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The amino group in this compound can serve as a site for bioisosteric replacement or hydrogen bonding interactions with biological molecules, making it an attractive candidate for designing bioactive compounds.

Recent studies have also highlighted the role of Methyl 3-amino-5-(3-fluorophenyl)thiophene-2-carboxylate in materials science, particularly in the development of advanced materials such as conductive polymers and organic semiconductors. The thiophene ring's conjugation system allows for efficient charge transport properties, which are essential for applications in electronics and optoelectronics. Furthermore, the fluorine atom's electronegativity can modulate the electronic properties of the material, enabling fine-tuning of its performance characteristics.

In terms of synthesis optimization, researchers have employed green chemistry principles to develop environmentally friendly methods for producing Methyl 3-amino-5-(3-fluorophenyl)thiophene-2-carboxylate. These methods often involve using renewable resources as starting materials or employing catalytic systems that minimize waste generation. Such approaches not only enhance the sustainability of the synthesis process but also align with global efforts to promote eco-friendly chemical manufacturing.

The structural uniqueness of Methyl 3-amino-5-(3-fluorophenyl)thiophene-2-carboxylate has also made it a valuable tool in chemical education and research laboratories. Its synthesis serves as an excellent example of modern organic synthesis techniques, while its reactivity provides insights into sulfur-containing heterocycles' behavior under different reaction conditions.

In conclusion, Methyl 3-amino-5-(3-fluorophenyl)thiophene-2-carboxylate (CAS No: 860354-63-8) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, versatile reactivity, and promising applications make it a subject of continued interest among researchers worldwide.